5-(4-Chlorophenyl)-5-oxopentanoic acid
Overview
Description
5-(4-Chlorophenyl)-5-oxopentanoic acid, or 4-chlorophenyl 5-oxopentanoate, is an organic compound belonging to the class of carboxylic acids. It is a white, crystalline solid with a molecular weight of 219.58 g/mol. It is a derivative of the naturally occurring amino acid, L-phenylalanine. It is a non-toxic compound with various applications in the areas of scientific research, drug synthesis and development, and laboratory experiments.
Scientific Research Applications
Antiviral Activity
5-(4-Chlorophenyl)-5-oxopentanoic acid: derivatives have been studied for their potential antiviral properties. Research indicates that certain derivatives can exhibit activity against the tobacco mosaic virus, a significant pathogen in plants . This suggests potential applications in developing plant protection agents that could safeguard crops from viral infections.
Antibiotic Properties
The compound’s structure is conducive to modification, allowing for the synthesis of sulfonamide derivatives. Sulfonamides have a storied history as antibiotics, and derivatives of 5-(4-Chlorophenyl)-5-oxopentanoic acid could be explored for new antibiotic drugs . This is particularly relevant in the context of increasing antibiotic resistance.
Antifungal and Herbicidal Uses
In addition to antiviral and antibiotic properties, derivatives of this compound have shown antifungal and herbicidal activities . This dual functionality could be beneficial in agricultural settings, providing a means to control both fungal infections and weed growth.
Anticonvulsant Potential
Compounds with a 1,3,4-thiadiazole moiety, which can be synthesized from 5-(4-Chlorophenyl)-5-oxopentanoic acid , have displayed anticonvulsant activities . This opens up research avenues in the pharmaceutical industry for the development of new treatments for epilepsy and other seizure disorders.
Carbonic Anhydrase Inhibition
The incorporation of sulfonamides into certain structures, including derivatives of 5-(4-Chlorophenyl)-5-oxopentanoic acid , can lead to compounds that act as carbonic anhydrase inhibitors . These inhibitors have various medical applications, including the treatment of glaucoma, mountain sickness, and certain neurological disorders.
Computational Chemistry and Molecular Modeling
The compound has been subject to computational studies using density functional theory (DFT), which helps in understanding its molecular structure, electronic properties, and chemical reactivity . Such studies are crucial for predicting the behavior of new derivatives and designing compounds with desired properties for specific applications.
properties
IUPAC Name |
5-(4-chlorophenyl)-5-oxopentanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClO3/c12-9-6-4-8(5-7-9)10(13)2-1-3-11(14)15/h4-7H,1-3H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BVLILROMUFYKGH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)CCCC(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-Chlorophenyl)-5-oxopentanoic acid | |
CAS RN |
36978-49-1 |
Source
|
| Record name | 36978-49-1 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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